4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-phenylbenzamide

• IUPAC Name: 4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-phenylbenzamide
• InChI: InChI=1S/C22H15ClN2OS/c23-18-12-10-15(11-13-18)20-14-27-22(25-20)17-8-6-16(7-9-17)21(26)24-19-4-2-1-3-5-19/h1-14H,(H,24,26)
• InChI Key: QSCYHUFZYYRMSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C3=NC(=CS3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H15ClN2OS
• DSSTOX Substance ID: DTXSID501216704
• Molecular Weight: 390.9 g/mol
• CAS RN: 338408-14-3

Description

The compound “4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-phenylbenzamide” is a complex organic molecule that contains a thiazole ring, a benzamide group, and a chlorophenyl group. Thiazoles are heterocyclic compounds that have been associated with various biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, thiazole derivatives are often synthesized through condensation reactions involving a thiol or an amine. The presence of the benzamide group suggests a possible step involving the reaction of an amine with a carboxylic acid or its derivative.

Molecular Structure Analysis

The thiazole ring is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The chlorophenyl group is a phenyl ring (a variant of a benzene ring) with a chlorine atom attached. The benzamide group consists of a benzene ring attached to an amide functional group.

Chemical Reactions Analysis

Thiazoles can undergo various chemical reactions, including electrophilic and nucleophilic substitutions. The benzamide group can participate in hydrolysis reactions under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Thiazoles are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents.

Scientific Research Applications

Antiviral Activity

• Researchers have synthesized various indole derivatives and evaluated their antiviral potential. For instance:
  • .
  • .

Anticancer Properties

• .

Anti-HIV Activity

• .

Future Directions

The development of new thiazole derivatives with improved biological activities is a promising area of research. Further studies are needed to elucidate the specific properties and potential applications of this compound.